Cas no 55483-01-7 (5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranon)
55483-01-7 structure
Product Name:5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranon
CAS No:55483-01-7
MF:C9H8O4
MW:180.157423019409
CID:2017541
PubChem ID:13963319
Update Time:2025-04-21
5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranon Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranon
- 5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranone
- 5,7-dihydroxy-6-methyl-3H-isobenzofuran-1-one
- 5,7-Dihydroxy-6-methylphthalid
- 5,7-dihydroxy-6-methylphthalide
- DB-295884
- 55483-01-7
-
- Inchi: 1S/C9H8O4/c1-4-6(10)2-5-3-13-9(12)7(5)8(4)11/h2,10-11H,3H2,1H3
- InChI Key: KFOVHCBSJURLKO-UHFFFAOYSA-N
- SMILES: CC1C(O)=C2C(COC2=O)=CC=1O
Computed Properties
- Exact Mass: 180.04225873Da
- Monoisotopic Mass: 180.04225873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.8Ų
5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranon Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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